Cas no 19156-52-6 (4,5-Dimethylthiophene-3-carboxylic acid)

• Product Name: 4,5-Dimethylthiophene-3-carboxylic acid
• CAS No: 19156-52-6
• Molecular Formula: C₇H₈O₂S
• Molecular Weight: 156.2022
• MDL: MFCD01859967
• CID: 1076111
• PubChem ID: 818943

4,5-Dimethylthiophene-3-carboxylic acid Properties

Names and Identifiers

• 4,5-Dimethylthiophene-3-carboxylic acid
• 4,5-dimethyl-3-thenoic acid
• 4,5-dimethyl-3-thiophenecarboxylic acid
• 4,5-dimethylthiophene-3-carboxylic acid(SALTDATA: FREE)
• 9313738
• IVK
• BAS 10144467
• SBB027694
• BBL016567
• STK424551
• 6451AD
• SY096771
• 4,5-Dimethyl-thiophene-3-carboxylic acid
• AB0091388
• ST45055082
• 4,5-dimethylthiophene-3-carboxylic acid(SALTDATA
• IVK/9313738
• SCHEMBL14485339
• CS-12583
• F9995-2426
• ALBB-000919
• AKOS000308310
• 19156-52-6
• 4,5-dimethylthiophene-3-carboxylicacid
• J-012383
• EN300-93726
• CS-0036851
• MFCD01859967
• Z275191052
• DTXSID20356016
• C7H8O2S
• AI-942/25034429
• 4,5-Dimethyl-3-thiophenecarboxylic acid

• MDL： MFCD01859967
• InChIKey： METLBUIFJAMVMV-UHFFFAOYSA-N
• Inchi： 1S/C7H8O2S/c1-4-5(2)10-3-6(4)7(8)9/h3H,1-2H3,(H,8,9)
• SMILES： S1C([H])=C(C(=O)O[H])C(C([H])([H])[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 156.02450067g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.02450067g/mol
• Heavy Atom Count: 10
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5

Experimental Properties

• Boiling Point: 287.7±35.0℃ at 760 mmHg